Cas no 452346-64-4 (3-Cyclohexylcarbamoyl-1,2,2-trimethyl-cyclopentanecarboxylic acid)

• Product Name: 3-Cyclohexylcarbamoyl-1,2,2-trimethyl-cyclopentanecarboxylic acid
• CAS No: 452346-64-4
• MF: C₁₆H₂₇NO₃
• MW: 281.390485048294
• CID: 3071502
• PubChem ID: 2837985
• Update Time: 2025-04-21

3-Cyclohexylcarbamoyl-1,2,2-trimethyl-cyclopentanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexylcarbamoyl-1,2,2-trimethyl-cyclopentanecarboxylic acid
• 3-[(cyclohexylamino)carbonyl]-1,2,2-trimethylcyclopentanecarboxylic acid
• 452346-64-4
• CHEMBL1570821
• Oprea1_414499
• AKOS000301159
• HMS2488F11
• MLS000067145
• 3-(Cyclohexylcarbamoyl)-1,2,2-trimethylcyclopentanecarboxylicacid
• 3-(cyclohexylcarbamoyl)-1,2,2-trimethylcyclopentane-1-carboxylic acid
• AG-205/33672008
• SMR000124669
• Oprea1_189909
• Z234883460
• BIM-0015750.P001
• CBMicro_015857
• 3-(Cyclohexylcarbamoyl)-1,2,2-trimethylcyclopentanecarboxylic acid
• AKOS016102909
• CS-0279202

• MDL： MFCD00584210
• Inchi： 1S/C16H27NO3/c1-15(2)12(9-10-16(15,3)14(19)20)13(18)17-11-7-5-4-6-8-11/h11-12H,4-10H2,1-3H3,(H,17,18)(H,19,20)
• InChI Key： WJKKPHPXUYORRB-UHFFFAOYSA-N
• SMILES： OC(C1(C)CCC(C(NC2CCCCC2)=O)C1(C)C)=O

Computed Properties

• Exact Mass: 281.19909372Da
• Monoisotopic Mass: 281.19909372Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.4Ų